Cas no 943722-02-9 ((3-Bromo-2-methylphenyl)methanamine)

• Product Name: (3-Bromo-2-methylphenyl)methanamine
• CAS No: 943722-02-9
• MF: C₈H₁₀BrN
• MW: 200.075701236725
• MDL: MFCD18392010
• CID: 2113499
• PubChem ID: 53414428
• Update Time: 2025-09-24

(3-Bromo-2-methylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-methylBenzenemethanamine
• (3-bromo-2-methylphenyl)methanamine
• 1-(3-Bromo-2-methylphenyl)methanamine
• 3-Bromo-2-methylbenzylamine
• 3-bromo-2-methyl-benzylamine
• BOMWYUIURJVHSH-UHFFFAOYSA-N
• Benzenemethanamine, 3-bromo-2-methyl-
• [(3-Bromo-2-methylphenyl)methyl]amine
• MFCD18392010
• CS-0141920
• EN300-192236
• SY166333
• 3-BROMO-2-METHYLBENZYL AMINE
• BS-17943
• SCHEMBL608459
• AKOS014880717
• 943722-02-9
• DA-24047
• (3-Bromo-2-methylphenyl)methanamine

• MDL： MFCD18392010
• Inchi： 1S/C8H10BrN/c1-6-7(5-10)3-2-4-8(6)9/h2-4H,5,10H2,1H3
• InChI Key： BOMWYUIURJVHSH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CN)=C1C

Computed Properties

• Exact Mass: 198.99966g/mol
• Monoisotopic Mass: 198.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines